Cas no 2225143-91-7 (2,6-dimethylpyrimidine-4-carboxylic acid hydrochloride)

• Product Name: 2,6-dimethylpyrimidine-4-carboxylic acid hydrochloride
• CAS No: 2225143-91-7
• MF: C₇H₉ClN₂O₂
• MW: 188.611560583115
• CID: 5194181
• PubChem ID: 137964234
• Update Time: 2025-10-29

2,6-dimethylpyrimidine-4-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,6-dimethylpyrimidine-4-carboxylic acid hydrochloride

• Inchi： 1S/C7H8N2O2.ClH/c1-4-3-6(7(10)11)9-5(2)8-4;/h3H,1-2H3,(H,10,11);1H
• InChI Key： GGRHZIJNYDYCIT-UHFFFAOYSA-N
• SMILES： C1(C)=NC(C)=CC(C(O)=O)=N1.[H]Cl

Additional information on 2,6-dimethylpyrimidine-4-carboxylic acid hydrochloride

Recent Advances in the Study of 2,6-Dimethylpyrimidine-4-Carboxylic Acid Hydrochloride (CAS: 2225143-91-7)

The compound 2,6-dimethylpyrimidine-4-carboxylic acid hydrochloride (CAS: 2225143-91-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its pyrimidine backbone and carboxylic acid functionality, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural modifications, and biological activities, particularly in the context of drug discovery and development.

One of the key areas of interest is the role of 2,6-dimethylpyrimidine-4-carboxylic acid hydrochloride as a building block in medicinal chemistry. Researchers have explored its utility in the synthesis of novel small-molecule inhibitors targeting enzymes such as kinases and proteases. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinase targets involved in cancer progression. The study highlighted the compound's ability to modulate key signaling pathways, making it a valuable candidate for further preclinical evaluation.

In addition to its therapeutic potential, recent advancements in synthetic methodologies have improved the efficiency and scalability of producing 2,6-dimethylpyrimidine-4-carboxylic acid hydrochloride. A team of chemists reported a novel one-pot synthesis approach in Organic Letters, which significantly reduces the number of purification steps and increases overall yield. This development is particularly relevant for industrial-scale production, where cost-effectiveness and reproducibility are critical factors.

Furthermore, computational studies have provided insights into the molecular interactions of 2,6-dimethylpyrimidine-4-carboxylic acid hydrochloride with biological targets. Molecular docking simulations and density functional theory (DFT) calculations have elucidated the compound's binding modes and electronic properties, facilitating the rational design of more potent analogs. These findings were recently summarized in a review article in Bioorganic & Medicinal Chemistry, which emphasized the compound's versatility as a scaffold for drug design.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of 2,6-dimethylpyrimidine-4-carboxylic acid hydrochloride derivatives. Ongoing research aims to address issues such as metabolic stability and bioavailability, which are crucial for advancing these compounds into clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, 2,6-dimethylpyrimidine-4-carboxylic acid hydrochloride (CAS: 2225143-91-7) represents a promising scaffold in medicinal chemistry, with recent studies underscoring its potential in drug discovery. Continued research into its synthetic accessibility, biological activity, and structural optimization will likely yield novel therapeutic agents in the coming years.